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The table below summarizes the key parameters for the intraperitoneal administration of SAR-020106 as

reported in a preclinical study [1] [2] [3].

Parameter Specification

Recommended
Dose

40 mg/kg [1] [2] [3]

Dosing Schedule Days 0, 1, 7, 8, 14, and 15 (in a 3-week cycle) [1] [2]

Vehicle (Example) 100% DMSO (for stock solution), then diluted in a formulation such as "DMSO :

Corn oil = 10 : 90" [2]

Validated Model SW620 xenograft tumors in nude mice [1] [2]

Reported Efficacy Significant reduction in tumor growth when combined with irinotecan [1] [2]

Formulation and Handling Notes

When preparing SAR-020106 for intraperitoneal injection, consider the following practical points:

Solubility: SAR-020106 has a solubility of 20 mg/mL (52.2 mM) in DMSO [2]. DMSO is typically

used to create a concentrated stock solution, which is then diluted in a larger-volume vehicle suitable
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for injection.

Suggested Injection Formulation: One recommended formulation is DMSO : Corn oil = 10 : 90 [2].
For example, to prepare 1 mL of a 2.5 mg/mL working solution, you would take 100 µL of a 25 mg/mL

DMSO stock solution and add it to 900 µL of corn oil, then mix well [2].
Storage: For long-term stability, store the powder at -20°C [2]. Freshly prepared in vivo formulations

are recommended for optimal results [2].

Biological Context and Mechanism of Action

SAR-020106 is a potent and selective ATP-competitive inhibitor of checkpoint kinase 1 (CHK1), with an

IC₅₀ of 13.3 nM on the isolated human enzyme [1] [2]. Its primary mechanism is to abrogate DNA damage-

induced S and G2/M cell cycle checkpoints [4] [1]. This prevents cancer cells from repairing their damaged

DNA, thereby sensitizing them to the lethal effects of genotoxic agents like chemotherapy and radiation [4]

[5].

The diagram below illustrates how SAR-020106 achieves this synergy in a p53-deficient context, which is

common in many cancers.
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Synergy Mechanism of SAR-020106
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Troubleshooting Common Experimental Issues

Lack of Efficacy: Ensure the drug is properly solubilized. The 10% DMSO, 90% corn oil formulation
has been successfully used in vivo [2]. Confirm the dosing schedule is strictly adhered to, as the

effect is schedule-dependent [1].
Toxicity Concerns: The 40 mg/kg dose administered on an intermittent schedule was reported to be

effective with minimal toxicity when combined with irinotecan in the SW620 xenograft model [1].
However, always monitor control groups receiving the vehicle alone to distinguish vehicle-related

effects from compound toxicity.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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